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Compound of Interest

Compound Name: Diglycolic acid-d4

CAS No.: 1032504-39-4

Cat. No.: B15553869

Get Quote

An In-depth Technical Guide on the Core Differences Between Diglycolic Acid and Diglycolic
acid-d4

Introduction
Diglycolic acid, a dicarboxylic acid, holds significance across various industrial applications and

is a notable metabolite in toxicological studies.[1][2] Its deuterated analog, Diglycolic acid-d4,

is a crucial component in modern analytical chemistry, where it serves as a high-fidelity internal

standard for quantitative analysis.[3][4] This technical guide is designed for researchers,

scientists, and drug development professionals, offering a detailed examination of the

fundamental differences between these two compounds, their respective applications, and the

experimental methodologies that leverage their unique properties.

Fundamental Physicochemical Differences
The primary distinction between Diglycolic acid and its d4 variant is the isotopic substitution of

four hydrogen atoms with deuterium. This substitution, while having a minimal impact on the

chemical reactivity, introduces a significant and measurable difference in molecular weight. This
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mass difference is the cornerstone of the utility of Diglycolic acid-d4 in mass spectrometry-

based quantification.

Table 1: Comparative Physicochemical Properties

Property Diglycolic acid Diglycolic acid-d4

Chemical Formula C₄H₆O₅[5][6][7][8] C₄H₂D₄O₅[3][4][9]

Molecular Weight
134.09 g/mol [5][6][8][10][11]

[12]
138.11 g/mol [3][9][13]

CAS Number 110-99-6[5][6][7][8][11] 1032504-39-4[9][13]

Appearance
White to light beige crystalline

powder.[14]

Not explicitly stated, but

assumed to be a similar white

solid.

Melting Point 140-144 °C[11][12] Data not readily available.

Solubility
Soluble in water and ethanol.

[2][5][11][14]

Expected to have similar

solubility to the non-deuterated

form.

The Role of Deuterated Compounds as Internal
Standards
In quantitative analytical chemistry, particularly in chromatographic and mass spectrometric

techniques, internal standards are essential for achieving accurate and reproducible results.

[15][16] Deuterated compounds are widely regarded as the gold standard for internal standards

in mass spectrometry.[15][16] Their near-identical chemical and physical properties to the

analyte of interest ensure they experience similar effects during sample preparation and

analysis, such as extraction efficiency, ionization suppression or enhancement, and

chromatographic retention.[16][17][18] The key advantage of a deuterated internal standard is

that it can be differentiated from the analyte by its mass-to-charge ratio in the mass

spectrometer.[17]
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The use of Diglycolic acid-d4 as an internal standard for the quantification of Diglycolic acid

allows for the correction of analytical variability, leading to highly reliable and robust data.[16]

[18]

Experimental Protocols and Methodologies
The quantification of Diglycolic acid in complex matrices, such as biological fluids or food

products, often employs liquid chromatography-tandem mass spectrometry (LC-MS/MS).[19]

[20][21][22] The use of Diglycolic acid-d4 is integral to the development of validated and

reliable analytical methods.

Experimental Workflow for Quantitative Analysis
A typical workflow for the quantification of Diglycolic acid using its deuterated internal standard

involves sample preparation, LC-MS/MS analysis, and data processing.
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Caption: A generalized experimental workflow for the quantification of Diglycolic acid.
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Mass Spectrometry
In tandem mass spectrometry, specific precursor and product ions are monitored for both the

analyte and the internal standard. For Diglycolic acid, the precursor ion in negative ionization

mode is typically [M-H]⁻ at m/z 133.0142.[10] Fragmentation of this ion produces characteristic

product ions that can be used for quantification.

Table 2: Mass Spectrometry Parameters for Diglycolic Acid and its d4 Analog

Compound Precursor Ion (m/z) Key Product Ion(s) (m/z)

Diglycolic acid 133.01 75.01, 89.02, 114.9[10]

Diglycolic acid-d4 137.04

Expected to be shifted by +2 to

+4 m/z units depending on the

fragment.

Biological Significance and Signaling Pathways
Diglycolic acid is not a naturally occurring metabolite in humans under normal physiological

conditions. Its presence is primarily indicative of exposure to diethylene glycol (DEG), for which

it is a toxic metabolite.[10][14] The toxicity of DEG is largely attributed to the metabolic

formation of Diglycolic acid, which can lead to severe kidney damage.[1][20] Research has

indicated that Diglycolic acid can induce mitochondrial dysfunction by inhibiting succinate

dehydrogenase activity in human proximal tubule cells, ultimately leading to cell death.[11][14]
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Caption: The metabolic pathway of Diethylene Glycol leading to renal toxicity.

Conclusion
The key differences between Diglycolic acid and Diglycolic acid-d4 are rooted in their isotopic

composition, which dictates their primary applications. While Diglycolic acid is a compound of

interest in industrial synthesis and as a marker of toxic exposure, Diglycolic acid-d4 serves as

an essential analytical tool for its accurate quantification. For professionals in drug

development and scientific research, a thorough understanding of these differences is

paramount for developing robust analytical methods and for accurately interpreting

toxicological data. The use of deuterated internal standards like Diglycolic acid-d4 exemplifies
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a critical principle in achieving the highest standards of accuracy and reliability in quantitative

bioanalysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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